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Compound of Interest

Compound Name: 4-tert-Amylphenol

Cat. No.: B045051 Get Quote

Essential Safety and Handling Guide for 4-tert-
Amylphenol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-tert-Amylphenol. Adherence to

these procedures is vital for ensuring a safe laboratory environment.

Hazard Summary: 4-tert-Amylphenol is a hazardous substance that can cause severe skin

burns and eye damage.[1][2][3][4] It may also cause an allergic skin reaction.[1][2][4] Ingestion

and skin contact are toxic.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.

[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling 4-tert-Amylphenol.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield are required.[2][5]

[6] Standard safety glasses are

not sufficient.

Protects against splashes and

dust that can cause severe

eye damage.[1][3][4]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure.[2][5][6]

Prevents skin contact which

can be toxic and cause severe

burns and allergic reactions.[1]

[2][3][4]

Respiratory Protection

All handling of 4-tert-

Amylphenol should be

conducted in a certified

chemical fume hood.[5] If a

fume hood is not available, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[5]

Avoids inhalation of dust which

can cause irritation.[5]

Quantitative Exposure Data:

Substanc
e

CAS No.
Molecular
Formula

Molecular
Weight

Flash
Point

Melting
Point

Boiling
Point

4-tert-

Amylpheno

l

80-46-6 C11H16O
164.25

g/mol [4]
112 °C[3] 88-89 °C[7] 255 °C[7]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[5]

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]
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Designate a specific area for handling 4-tert-Amylphenol.

Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Chemical:

Don all required personal protective equipment as specified in the table above.[1][2][5]

Perform all manipulations, including weighing and transferring, within the chemical fume

hood to avoid inhalation of dust or vapors.[5]

Avoid creating dust.[5]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling, even if gloves were worn.[5][6]

3. In Case of a Spill:

Evacuate personnel to safe areas.[5][6]

Wear appropriate PPE, including respiratory protection.[5]

For solid spills, sweep up and shovel into suitable containers for disposal, avoiding dust

formation.[5]

Do not flush into surface water or sanitary sewer system.[5]

Local authorities should be advised if significant spillages cannot be contained.[5]

Disposal Plan
1. Waste Collection:

All materials contaminated with 4-tert-Amylphenol, including empty containers, disposable

labware, and spill cleanup materials, must be collected as hazardous waste.
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Store waste in a clearly labeled, sealed, and chemically compatible container.[6][8] The

container must be labeled with "Hazardous Waste" and the full chemical name.

2. Disposal Procedure:

Dispose of contents/container to an approved waste disposal plant.[2][5]

Do not allow the product to reach the sewage system or be disposed of with household

garbage.[3]

Disposal must be made according to official regulations.[3] The recommended disposal

method is high-temperature incineration under controlled conditions.

Experimental Workflow
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1. Preparation
- Verify fume hood, eyewash, shower

- Designate handling area
- Assemble equipment

2. Don PPE
- Safety goggles/face shield

- Nitrile gloves
- Protective clothing

3. Chemical Handling (in Fume Hood)
- Weigh and transfer
- Avoid dust creation

- Keep container closed

4. Post-Handling
- Wash hands thoroughly

- Decontaminate work area

Spill Response

5. Waste Collection
- Collect all contaminated materials

- Use labeled, sealed container

6. Disposal
- Transfer to approved waste facility

- Follow official regulations

Evacuate Area

Contain Spill (with PPE)

Clean and Decontaminate

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-tert-Amylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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